Cas no 103234-48-6 (Methyl 3-(3,5-dimethylphenyl)propanoate)

• Product Name: Methyl 3-(3,5-dimethylphenyl)propanoate
• CAS No: 103234-48-6
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 1032773
• PubChem ID: 20220229
• Update Time: 2025-04-20

Methyl 3-(3,5-dimethylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3,5-dimethylphenyl)propanoate
• DTXSID30603740
• Methyl3-(3,5-dimethylphenyl)propanoate
• 103234-48-6
• SCHEMBL9861207

• Inchi： 1S/C12H16O2/c1-9-6-10(2)8-11(7-9)4-5-12(13)14-3/h6-8H,4-5H2,1-3H3
• InChI Key： LKFUZKOHGFRYHD-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų